Cas no 916326-37-9 (5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde)

• Product Name: 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde
• CAS No: 916326-37-9
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• MDL: MFCD11100580
• CID: 1966908
• PubChem ID: 57355791
• Update Time: 2025-11-01

5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde
• 1H-pyrazolo[3,4-b]pyridine-3-carboxaldehyde, 5-bromo-
• LogP
• 5-bromo-2H-pyrazolo[3,4-b]pyridine-3-carbaldehyde
• WKKVMEWVAZFYPO-UHFFFAOYSA-N
• BCP29209
• SB14856
• AK340370
• 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxaldehyde
• 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxaldehyde (ACI)
• DS-12844
• MFCD11100580
• SCHEMBL4033925
• 916326-37-9
• AKOS015966414
• DTXSID00723303
• DB-206625
• P11061
• CS-0040689
• 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde

• MDL： MFCD11100580
• Inchi： 1S/C7H4BrN3O/c8-4-1-5-6(3-12)10-11-7(5)9-2-4/h1-3H,(H,9,10,11)
• InChI Key： WKKVMEWVAZFYPO-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=NC=C(C=2)Br)NN=1

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.945
• Boiling Point: 410.8°C at 760 mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.788

Additional information on 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde

Introduction to 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde (CAS No. 916326-37-9)

5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde, with the CAS number 916326-37-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a carbonyl group in its structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde consists of a pyrazolo[3,4-b]pyridine core with a bromine substituent at the 5-position and a formyl group at the 3-position. This unique arrangement of functional groups imparts specific reactivity and biological properties to the molecule. The bromine substituent can be readily replaced in various coupling reactions, making this compound an excellent starting material for the synthesis of more complex derivatives.

In recent years, 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde has been extensively studied for its potential as a scaffold in drug discovery. One notable application is in the development of inhibitors for kinases, which are key enzymes involved in numerous cellular processes and diseases such as cancer. Kinase inhibitors have emerged as a promising class of therapeutic agents due to their ability to modulate signaling pathways and inhibit tumor growth.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde as a key intermediate in the synthesis of potent and selective inhibitors of Aurora kinases. Aurora kinases are serine/threonine kinases that play crucial roles in cell division and are often overexpressed in various cancers. The researchers demonstrated that derivatives of this compound exhibited high potency and selectivity against Aurora A and B kinases, making them promising candidates for further preclinical evaluation.

Beyond kinase inhibition, 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde has also shown potential in other therapeutic areas. For instance, it has been explored as a scaffold for developing inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in various diseases including cancer and neurodegenerative disorders. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent HDAC inhibitory activity and demonstrated anti-proliferative effects on cancer cells.

The versatility of 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde extends beyond its use as a pharmacological agent. It is also a valuable tool in chemical biology research, where it can be used to probe the function of specific proteins and pathways. For example, researchers have utilized this compound to study the role of certain kinases in cellular signaling cascades, providing insights into disease mechanisms and potential therapeutic targets.

In addition to its biological applications, 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde is an important building block in organic synthesis. Its reactivity allows for the introduction of various functional groups through coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions enable the synthesis of diverse derivatives with tailored properties for specific applications.

The synthesis of 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde typically involves multi-step procedures that include cyclization reactions to form the pyrazolopyridine core followed by functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a protocol published in Organic Letters described an improved method for synthesizing this compound using palladium-catalyzed cross-coupling reactions, which significantly reduced reaction times and improved yields.

In conclusion, 5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde (CAS No. 916326-37-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders. Additionally, its utility as a synthetic intermediate highlights its importance in organic chemistry research. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing our understanding and treatment of complex diseases.